Cas no 89165-43-5 (Benzene, 1-chloro-2-(octylthio)-)

Benzene, 1-chloro-2-(octylthio)- structure
89165-43-5 structure
Product Name:Benzene, 1-chloro-2-(octylthio)-
CAS No:89165-43-5
MF:C14H21ClS
MW:256.834542036057
CID:609925
PubChem ID:9992604
Update Time:2025-04-19

Benzene, 1-chloro-2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-(octylthio)-
    • 1-chloro-2-octylsulfanylbenzene
    • DTXSID00433854
    • 89165-43-5
    • Inchi: 1S/C14H21ClS/c1-2-3-4-5-6-9-12-16-14-11-8-7-10-13(14)15/h7-8,10-11H,2-6,9,12H2,1H3
    • InChI Key: SBPNMBWSSVTFQA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1SCCCCCCCC

Computed Properties

  • Exact Mass: 256.1052495g/mol
  • Monoisotopic Mass: 256.1052495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 25.3Ų
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